Disiloxane, methoxypentamethyl-

• CAS RN: 18156-38-2
• Molecular Formula: C6H18O2Si2
• Molecular Weight: 178.38 g/mol
• IUPAC Name: methoxy-dimethyl-trimethylsilyloxysilane
• InChI: InChI=1S/C6H18O2Si2/c1-7-10(5,6)8-9(2,3)4/h1-6H3
• InChI Key: DIBFCVPKSNXGHE-UHFFFAOYSA-N
• SMILES: CO[Si](C)(C)O[Si](C)(C)C

Description

Disiloxane, methoxypentamethyl- is a chemical compound that is widely used in scientific research due to its unique properties. It is a colorless liquid with a molecular formula of C8H24O2Si2 and a molecular weight of 216.46 g/mol. This compound is primarily used as a solvent and reagent in various laboratory experiments, particularly in the field of organic chemistry.

Mechanism Of Action

Disiloxane, methoxypentamethyl- is primarily used as a solvent and reagent in various laboratory experiments. Its mechanism of action is primarily based on its ability to dissolve and react with organic compounds. As a solvent, it dissolves organic compounds by forming hydrogen bonds with them. As a reagent, it reacts with organic compounds through various mechanisms, including nucleophilic substitution, addition, and elimination reactions.

Biochemical And Physiological Effects

Disiloxane, methoxypentamethyl- has no known biochemical or physiological effects on living organisms. However, it should be handled with care and used in a well-ventilated area as it is flammable and can cause skin and eye irritation.

Advantages And Limitations For Lab Experiments

Disiloxane, methoxypentamethyl- has several advantages for lab experiments. It is a highly polar solvent that can dissolve a wide range of organic compounds. It has a low boiling point, which makes it easy to remove from reaction mixtures. It is also relatively non-toxic and has low viscosity, making it easy to handle and measure accurately.
However, disiloxane, methoxypentamethyl- also has some limitations for lab experiments. It is a flammable liquid that should be handled with care. It is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

In the future, disiloxane, methoxypentamethyl- may find new applications in various fields of scientific research. Its unique properties, such as its high polarity and low viscosity, make it an ideal solvent for a wide range of organic compounds. Its ability to react with organic compounds through various mechanisms also makes it a valuable reagent in organic synthesis. Further research may lead to the discovery of new applications for this compound, particularly in the field of organic chemistry.

Synthesis Methods

Disiloxane, methoxypentamethyl- is typically synthesized through the reaction of methanol and pentamethyl disiloxane in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, where the methoxy group of methanol attacks the silicon atom of pentamethyl disiloxane, resulting in the formation of disiloxane, methoxypentamethyl- and methanol as a byproduct.

Scientific Research Applications

Disiloxane, methoxypentamethyl- finds extensive use in scientific research, particularly in the field of organic chemistry. It is used as a solvent and reagent in various laboratory experiments involving the synthesis of organic compounds. Its unique properties, such as its low boiling point, high polarity, and low viscosity, make it an ideal solvent for a wide range of organic compounds. It is also used as a reagent in various organic reactions, including the synthesis of esters, amides, and ethers.